Cas no 14491-02-2 (2H-Azirine,2,2-dimethyl-3-phenyl-)

• Product Name: 2H-Azirine,2,2-dimethyl-3-phenyl-
• CAS No: 14491-02-2
• MF: C₁₀H₁₁N
• MW: 145.201042413712
• CID: 144245
• PubChem ID: 308215
• Update Time: 2025-04-19

2H-Azirine,2,2-dimethyl-3-phenyl- Chemical and Physical Properties

Names and Identifiers

• 2H-Azirine,2,2-dimethyl-3-phenyl-
• 2,2-dimethyl-3-phenylazirine
• 2,2-dimethyl-3-phenyl-2H-azirine
• 3,3-dimethyl-2-phenyl-1-azirene
• 3,3-dimethyl-2-phenyl-azirine
• AC1L7CGE
• NSC208905
• 2,2-Dimethyl-3-phenyl-2H-azirene
• 14491-02-2
• NSC-208905
• SCHEMBL11092587
• DTXSID80308778
• FRGAJCJAEQEGQB-UHFFFAOYSA-N

• Inchi： 1S/C10H11N/c1-10(2)9(11-10)8-6-4-3-5-7-8/h3-7H,1-2H3
• InChI Key： FRGAJCJAEQEGQB-UHFFFAOYSA-N
• SMILES： N1=C(C2C=CC=CC=2)C1(C)C

Computed Properties

• Exact Mass: 145.08923
• Monoisotopic Mass: 145.089
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 185
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 12.4Ų

Experimental Properties

• Density: 1
• Boiling Point: 203.5°C at 760 mmHg
• Flash Point: 68.3°C
• Refractive Index: 1.559
• PSA: 12.36

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azirines Phenylazirines